N-{3-[N-(3-chlorobenzoyl)ethanehydrazonoyl]phenyl}-2-furamide

• IUPAC Name: N-[3-[(E)-N-[(3-chlorobenzoyl)amino]-C-methylcarbonimidoyl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H16ClN3O3/c1-13(23-24-19(25)15-6-2-7-16(21)11-15)14-5-3-8-17(12-14)22-20(26)18-9-4-10-27-18/h2-12H,1H3,(H,22,26)(H,24,25)/b23-13+
• InChI Key: UVEXAXVRGHVBDC-YDZHTSKRSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC=C1)Cl)C2=CC(=CC=C2)NC(=O)C3=CC=CO3
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC(=CC=C1)Cl)/C2=CC(=CC=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C20H16ClN3O3
• Molecular Weight: 381.8 g/mol

Description

Synthesis Analysis

Research on similar aromatic polyamides and polyimides, such as those synthesized from N-phenyl-3,3-bis[4-(p-aminophenoxy) phenyl] phthalimidine, indicates the use of nucleophilic substitution reactions and polycondensation methods involving various aromatic dicarboxylic acids and tetracarboxylic dianhydrides (Yang & Lin, 1994). These methods could be adapted for the synthesis of N-{3-[N-(3-chlorobenzoyl)ethanehydrazonoyl]phenyl}-2-furamide by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of related compounds, such as 5-(p-bromophenyl)-N,N-bis(2-chloroethyl)-2-furamide, has been elucidated through crystallography, revealing key structural features like bond angles and conformations that influence the compound's physical and chemical properties (Galešić & Vlahov, 1990). Similar analyses could provide insights into the structure of N-{3-[N-(3-chlorobenzoyl)ethanehydrazonoyl]phenyl}-2-furamide.

Chemical Reactions and Properties

Phase transfer catalysis has been employed in the synthesis of related compounds, such as N-aryl-5-(2-chlorophenyl)-2-furamides, indicating the potential for diverse chemical reactivity and the formation of various derivatives through substitution reactions (Wang et al., 2000).

Physical Properties Analysis

The synthesis and characterization of related compounds have provided valuable information on their solubility, thermal stability, and glass transition temperatures, which are crucial for determining the practical applications of these materials. For instance, aromatic polyamides derived from similar processes exhibit high thermal stability and solubility in polar solvents (Yang & Lin, 1994; Yang & Lin, 1995). These properties suggest that N-{3-[N-(3-chlorobenzoyl)ethanehydrazonoyl]phenyl}-2-furamide could also possess desirable physical properties for industrial and research applications.

Chemical Properties Analysis

Studies on structurally related furamide compounds have explored their chemical stability, reactivity, and potential biological activities. For example, the synthesis and investigation of 3-nitro-N-(3-chloro-2-oxo-substituted-phenyl-azetidin-1-yl)naphtho[2,1-b]furan-2-carboxamides have highlighted their antimicrobial and antioxidant activities, which could imply potential applications for N-{3-[N-(3-chlorobenzoyl)ethanehydrazonoyl]phenyl}-2-furamide in similar fields, pending further research (Devi et al., 2010).

Scientific Research Applications

Synthesis and Properties of Polyamides and Polyimides

• Aromatic Polyamides and Polyimides Synthesis : Research conducted by Yang and Lin (1994) explored the synthesis of polyamides and polyimides using a monomer derived from N-phenyl-3,3-bis[4-(p-aminophenoxy)phenyl] phthalimidine. These polyamides exhibited high solubility in polar solvents and could form transparent, flexible films, with high glass transition temperatures and thermal stability (Yang & Lin, 1994).

• Properties of Aromatic Polyamides and Polyimides : A similar study in 1995 by the same authors further elaborated on the properties of these polymers, emphasizing their solubility and thermal stability. These characteristics make them suitable for various industrial applications (Yang & Lin, 1995).

Pharmaceutical Applications

• Antiplasmodial Activities : A study by Hermann et al. (2021) on N-acylated furazan-3-amine derivatives, which are structurally related to N-{3-[N-(3-chlorobenzoyl)ethanehydrazonoyl]phenyl}-2-furamide, demonstrated significant activity against strains of Plasmodium falciparum. This indicates potential applications in malaria treatment (Hermann et al., 2021).

• Synthesis of Multisubstituted Furans : Lu, Wu, and Yoshikai (2014) described a palladium(II)-catalyzed condensation process to form multisubstituted furans, which can be significant in the development of pharmaceuticals and complex organic molecules (Lu, Wu, & Yoshikai, 2014).

Other Applications

• Crystal Structure Analysis : Galešić and Vlahov (1990) conducted a study on the crystal structure of a related compound, which can provide insights into the structural characteristics and potential applications of similar compounds in various fields (Galešić & Vlahov, 1990).

• Furans Synthesis for Heterocycles Assembly : Hummel and Ellman (2014) developed a Co(III)-catalyzed method for assembling heterocycles like N-aryl-2H-indazoles and furans, which are important in pharmaceutical, agrochemical, and materials research (Hummel & Ellman, 2014).